Cas no 1265908-08-4 ((4S)-2-(3,5-Dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4S)-2-(3,5-Dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 1265908-08-4
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• MDL: MFCD15730787
• CID: 4692380
• Update Time: 2025-05-22

(4S)-2-(3,5-Dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4S)-2-(3,5-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• T3880
• 4-thiazolidinecarboxylic acid, 2-(3,5-dimethoxyphenyl)-, (4S)-
• (4S)-2-(3,5-Dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid

• MDL： MFCD15730787
• Inchi： 1S/C12H15NO4S/c1-16-8-3-7(4-9(5-8)17-2)11-13-10(6-18-11)12(14)15/h3-5,10-11,13H,6H2,1-2H3,(H,14,15)/t10-,11?/m1/s1
• InChI Key： LDAFEDIBZPMXFT-NFJWQWPMSA-N
• SMILES： S1C[C@H](C(=O)O)NC1C1C=C(C=C(C=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Topological Polar Surface Area: 93.1

Additional information on (4S)-2-(3,5-Dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid

(4S)-2-(3,5-Dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic Acid: A Comprehensive Overview

The compound (4S)-2-(3,5-Dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 1265908-08-4) is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of thiazolidines, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of the 3,5-dimethoxyphenyl group introduces unique electronic and steric properties, making this compound a promising candidate for various applications.

Recent studies have highlighted the importance of thiazolidines in drug discovery due to their ability to act as scaffolds for bioactive molecules. The carboxylic acid functional group in this compound further enhances its versatility, enabling it to participate in a wide range of chemical reactions, including esterification and amidation. These reactions are crucial in the synthesis of bioactive agents and pharmaceutical intermediates.

The 3,5-dimethoxyphenyl substituent is known for its antioxidant and anti-inflammatory properties. This makes the compound an interesting target for researchers exploring novel therapeutic agents. Recent advancements in computational chemistry have allowed scientists to predict the potential bioactivity of this compound using molecular docking studies. These studies suggest that the compound may exhibit binding affinity towards various protein targets, including enzymes involved in inflammatory pathways.

In terms of synthesis, the compound can be prepared through a multi-step process involving the condensation of aminothiols with aldehydes or ketones. The stereochemistry at the 4S position plays a critical role in determining the compound's properties. Recent research has emphasized the importance of stereocontrol in organic synthesis to ensure the desired biological activity and minimize adverse effects.

The CAS registry number 1265908-08-4 is a unique identifier assigned by the Chemical Abstracts Service (CAS), ensuring that this compound can be easily referenced in scientific literature and databases. This is particularly important for maintaining consistency and accuracy in chemical research and development.

Looking ahead, the compound's potential applications extend beyond pharmacology. Its structural features make it a valuable tool in materials science and catalysis. For instance, the sulfur atom in the thiazolidine ring could serve as a coordinating site for metal catalysts, enabling its use in asymmetric catalysis or as a ligand in coordination chemistry.

In conclusion, (4S)-2-(3,5-Dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 1265908-08-4) is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an attractive target for researchers across various disciplines. As new research emerges, this compound is likely to play an increasingly important role in both academic and industrial settings.